Cas no 2139897-66-6 (3-amino-5-methyl-5-(methylsulfanyl)hexanamide)

• Product Name: 3-amino-5-methyl-5-(methylsulfanyl)hexanamide
• CAS No: 2139897-66-6
• MF: C₈H₁₈N₂OS
• MW: 190.306320667267
• CID: 6249401
• PubChem ID: 165948066
• Update Time: 2025-05-20

3-amino-5-methyl-5-(methylsulfanyl)hexanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-methyl-5-(methylsulfanyl)hexanamide
• EN300-1284495
• 2139897-66-6

• Inchi： 1S/C8H18N2OS/c1-8(2,12-3)5-6(9)4-7(10)11/h6H,4-5,9H2,1-3H3,(H2,10,11)
• InChI Key： UUJDAZWTAMJFIQ-UHFFFAOYSA-N
• SMILES： S(C)C(C)(C)CC(CC(N)=O)N

Computed Properties

• Exact Mass: 190.11398438g/mol
• Monoisotopic Mass: 190.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 94.4Ų

Additional information on 3-amino-5-methyl-5-(methylsulfanyl)hexanamide

Introduction to 3-Amino-5-Methyl-5-(Methylsulfanyl)hexanamide (CAS No. 2139897-66-6)

3-Amino-5-methyl-5-(methylsulfanyl)hexanamide, with the CAS number 2139897-66-6, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and derivatives, specifically those with sulfur-containing functional groups. The unique structure of 3-amino-5-methyl-5-(methylsulfanyl)hexanamide makes it a valuable candidate for various biological studies, including its role in enzyme inhibition, cellular signaling, and drug development.

The molecular formula of 3-amino-5-methyl-5-(methylsulfanyl)hexanamide is C₈H₁₇NOS, and its molecular weight is approximately 171.29 g/mol. The compound features an amino group (-NH₂) and a methylsulfanyl group (-SCH₃) attached to a hexane backbone, which contributes to its distinct chemical properties and biological activities. The presence of these functional groups allows 3-amino-5-methyl-5-(methylsulfanyl)hexanamide to interact with various biological targets, making it a versatile tool in biochemical and pharmacological research.

In the context of medicinal chemistry, 3-amino-5-methyl-5-(methylsulfanyl)hexanamide has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent research has focused on its ability to modulate specific enzymes and receptors involved in various disease pathways. For instance, studies have shown that 3-amino-5-methyl-5-(methylsulfanyl)hexanamide can inhibit certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition property makes it a promising candidate for further drug development.

Beyond its enzymatic inhibition capabilities, 3-amino-5-methyl-5-(methylsulfanyl)hexanamide has also been investigated for its potential neuroprotective effects. Research conducted in both in vitro and in vivo models has demonstrated that this compound can reduce oxidative stress and protect neuronal cells from damage induced by various toxic agents. These findings suggest that 3-amino-5-methyl-5-(methylsulfanyl)hexanamide may have therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The structural characteristics of 3-amino-5-methyl-5-(methylsulfanyl)hexanamide also make it an interesting subject for synthetic chemistry studies. Chemists have explored various synthetic routes to produce this compound efficiently, focusing on optimizing yield and purity. One notable approach involves the use of transition-metal-catalyzed reactions, which have shown promise in achieving high yields with minimal side products. These synthetic methods not only facilitate the production of 3-amino-5-methyl-5-(methylsulfanyl)hexanamide but also provide insights into the reactivity and stability of similar sulfur-containing compounds.

In addition to its potential therapeutic applications, 3-amino-5-methyl-5-(methylsulfanyl)hexanamide has been used as a tool compound in biochemical assays to study protein-protein interactions and ligand binding. Its ability to selectively bind to specific protein targets allows researchers to gain deeper insights into the mechanisms underlying various biological processes. This information is crucial for the rational design of new drugs that can target these processes more effectively.

The safety profile of 3-amino-5-methyl-5-(methylsulfanyl)hexanamide is another important aspect that has been extensively studied. Toxicology assessments have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research settings and potential clinical applications. However, as with any new chemical entity, ongoing safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, 3-Amino-5-methyl-5-(methylsulfanyl)hexanamide (CAS No. 2139897-66-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for studying enzyme inhibition, neuroprotection, and protein interactions. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the scientific community.